Cas no 2679802-55-0 ((1R,3R,5S)-3-acetamidobicyclo3.2.1octane-3-carboxylic acid)

• Product Name: (1R,3R,5S)-3-acetamidobicyclo3.2.1octane-3-carboxylic acid
• CAS No: 2679802-55-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5643630
• PubChem ID: 165915855
• Update Time: 2025-07-23

(1R,3R,5S)-3-acetamidobicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,3R,5S)-3-acetamidobicyclo[3.2.1]octane-3-carboxylic acid
• 2679802-55-0
• EN300-28273073
• (1R,3R,5S)-3-acetamidobicyclo3.2.1octane-3-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-7(13)12-11(10(14)15)5-8-2-3-9(4-8)6-11/h8-9H,2-6H2,1H3,(H,12,13)(H,14,15)/t8-,9+,11?
• InChI Key： KIVTZKBWIMZRFV-SLHIUPAKSA-N
• SMILES： OC(C1(C[C@@H]2CC[C@H](C1)C2)NC(C)=O)=O

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on (1R,3R,5S)-3-acetamidobicyclo3.2.1octane-3-carboxylic acid

Introduction to (1R,3R,5S)-3-acetamidobicyclo[3.2.1]octane-3-carboxylic Acid

Bicyclic compounds have long been a subject of interest in organic chemistry due to their unique structural properties and potential applications in drug design. Among these, bicyclo[3.2.1]octane derivatives have gained significant attention owing to their rigid frameworks and ability to mimic natural product motifs. The compound (1R,3R,5S)-3-acetamidobicyclo[3.2.1]octane-3-carboxylic acid, with CAS No: 2679802-55-0, is a notable example of such a structure, showcasing the intricate balance between stereochemistry and functional group diversity.

Recent advancements in synthetic methodologies have enabled the precise construction of this compound, leveraging techniques such as stereoselective ring-closing metathesis and asymmetric catalysis. These methods not only enhance the efficiency of synthesis but also allow for the exploration of its stereochemical properties, which are critical for its biological activity. The acetamido group and carboxylic acid moiety present in this molecule contribute significantly to its chemical reactivity and potential pharmacological applications.

One of the most promising areas of research involving this compound is its role in drug discovery programs targeting neurodegenerative diseases. Studies have shown that certain bicyclic derivatives can modulate key enzymes involved in amyloid-beta production, a hallmark of Alzheimer's disease. The rigid bicyclic framework of (1R,3R,5S)-3-acetamidobicyclo[3.2.1]octane-3-carboxylic acid provides an ideal platform for further functionalization, enabling researchers to explore its potential as a lead compound in this therapeutic area.

In addition to its therapeutic potential, this compound has also been investigated for its enantioselective synthesis, which is crucial for producing chiral drugs with high purity and efficacy. The stereochemical configuration at the 1R, 3R, and 5S positions plays a pivotal role in determining the molecule's pharmacokinetic properties and bioavailability. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the stereochemistry of this compound, ensuring its reliability for further studies.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that (1R,3R,5S)-3-acetamidobicyclo[3.2.1]octane-3-carboxylic acid exhibits favorable binding affinities towards several protein targets associated with inflammatory diseases. This insight has paved the way for its exploration as a potential anti-inflammatory agent, highlighting its versatility across multiple therapeutic domains.

Moreover, the synthesis of this compound has been optimized through green chemistry principles, reducing environmental impact while maintaining high yields and purity levels. Techniques such as catalytic hydrogenation and enzymatic resolution have been instrumental in achieving these goals, underscoring the commitment to sustainable practices in modern drug development.

In conclusion, (1R,3R,5S)-3-acetamidobicyclo[3.2.1]octane-3-carboxylic acid represents a compelling example of how advanced synthetic strategies and cutting-edge research can unlock the potential of complex molecules for diverse applications in medicine and beyond.